3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-methyl-1-oxo-2-pentyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C18H19N3O/c1-3-4-5-8-13-12(2)14(11-19)17-20-15-9-6-7-10-16(15)21(17)18(13)22/h6-7,9-10,20H,3-5,8H2,1-2H3
• InChI Key: MPBQHYPNCVZYKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=C(C(=C2NC3=CC=CC=C3N2C1=O)C#N)C
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile, also known as MOPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. MOPB belongs to the class of benzimidazole derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is not fully understood. However, studies have suggested that it may inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes.
Biochemical and Physiological Effects:
3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to have various biochemical and physiological effects. It has been reported to decrease the levels of reactive oxygen species (ROS) and increase the levels of glutathione (GSH) in cancer cells. 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has also been shown to inhibit the activity of enzymes involved in the biosynthesis of ergosterol, a vital component of fungal cell membranes. In addition, 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been shown to inhibit the growth of bacteria by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has several advantages as a research tool. It is relatively easy to synthesize and has been shown to exhibit potent biological activity against various cancer cell lines, fungi, and bacteria. However, 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile also has some limitations. It has low solubility in water, which makes it difficult to administer in vivo. In addition, the mechanism of action of 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile is not fully understood, which limits its potential applications in scientific research.

Future Directions

There are several future directions for the research on 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile. One potential direction is to investigate its potential applications in combination therapy with other anticancer drugs. Another direction is to study the structure-activity relationship of 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile and its analogs to identify more potent derivatives. Furthermore, the development of more efficient synthesis methods for 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile could facilitate its use in scientific research.

Synthesis Methods

3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been synthesized using various methods, including the condensation of 2-amino-3-methyl-1H-indole-5-carbonitrile with 1,5-dibromopentane in the presence of potassium carbonate and copper powder. Another method involves the reaction of 3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile with 1,5-dibromopentane in the presence of potassium carbonate and copper powder. The yield of 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile obtained from these methods ranges from 50% to 70%.

Scientific Research Applications

3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, liver, and lung cancer. 3-Methyl-1-oxo-2-pentyl-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile has also been reported to possess antifungal, antibacterial, and antiviral activities.